Cas no 194226-50-1 (2-bromo-1-(3-bromo-2-hydroxy-5-methylphenyl)ethanone)

• Product Name: 2-bromo-1-(3-bromo-2-hydroxy-5-methylphenyl)ethanone
• CAS No: 194226-50-1
• MF: C₉H₈Br₂O₂
• MW: 307.966621398926
• CID: 1387015
• PubChem ID: 1393013
• Update Time: 2025-04-20

2-bromo-1-(3-bromo-2-hydroxy-5-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(3-bromo-2-hydroxy-5-methylphenyl)ethanone
• ethanone, 2-bromo-1-(3-bromo-2-hydroxy-5-methylphenyl)-
• DTXSID80362658
• 194226-50-1

• Inchi： 1S/C9H8Br2O2/c1-5-2-6(8(12)4-10)9(13)7(11)3-5/h2-3,13H,4H2,1H3
• InChI Key： WPXJWZHNGFOPTP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C(CBr)=O)C=1O

Computed Properties

• Exact Mass: 305.88904
• Monoisotopic Mass: 305.88910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3